Cas no 16669-89-9 (Benzenesulfonamide, 4-methyl-3-nitro-N-(4-nitrophenyl)-)

Benzenesulfonamide, 4-methyl-3-nitro-N-(4-nitrophenyl)- structure
16669-89-9 structure
Product Name:Benzenesulfonamide, 4-methyl-3-nitro-N-(4-nitrophenyl)-
CAS No:16669-89-9
MF:C13H11N3O6S
MW:337.307941675186
CID:1346821
PubChem ID:13292151
Update Time:2025-04-20

Benzenesulfonamide, 4-methyl-3-nitro-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-methyl-3-nitro-N-(4-nitrophenyl)-
    • 4-methyl-3-nitro-N-(4-nitrophenyl)benzenesulfonamide
    • 4-Methyl-3-nitro-N-(4-nitrophenyl)benzene-1-sulfonamide
    • CHEMBL2285846
    • DTXSID50535099
    • 16669-89-9
    • Inchi: 1S/C13H11N3O6S/c1-9-2-7-12(8-13(9)16(19)20)23(21,22)14-10-3-5-11(6-4-10)15(17)18/h2-8,14H,1H3
    • InChI Key: POOOQGOAMUWLJX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=C(C=1)[N+](=O)[O-])(NC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 337.03685625g/mol
  • Monoisotopic Mass: 337.03685625g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 146Ų

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